Cas no 2941-19-7 (1-Phenylbutan-1-amine)

• Product Name: 1-Phenylbutan-1-amine
• CAS No: 2941-19-7
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• MDL: MFCD06379300
• CID: 240535
• PubChem ID: 3603785
• Update Time: 2024-10-30

1-Phenylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Phenylbutan-1-amine
• 1-PHENYL-BUTYLAMINE
• Benzenemethanamine, a-propyl-
• (1-phenylbutyl)amine(SALTDATA: HCl)
• BDBM50028646
• N12265
• FT-0657889
• A800903
• XHOXKVFLASIOJD-UHFFFAOYSA-N
• 2941-19-7
• phenylbutanamine
• AKOS000201119
• CS-0308438
• AB85905
• DTXSID00394072
• FT-0635020
• 1-phenylbutylamine
• MFCD06379300
• 1-phenyl-1-butanamine
• 1-(phenyl)-butylamine
• SCHEMBL44326
• FT-0695201
• AKOS017269866
• (1-PHENYLBUTYL)AMINE
• EN300-12016
• (1-PHENYLBUTYL)AMINE HCL
• 1-phenylbutyl amine
• CHEMBL22934
• benzene, (1-aminobutyl)-
• (1R)-1-phenyl-1-butanamine

• MDL： MFCD06379300
• Inchi： 1S/C10H15N/c1-2-6-10(11)9-7-4-3-5-8-9/h3-5,7-8,10H,2,6,11H2,1H3
• InChI Key： XHOXKVFLASIOJD-UHFFFAOYSA-N
• SMILES： NC(C1C=CC=CC=1)CCC

Computed Properties

• Exact Mass: 149.12
• Monoisotopic Mass: 149.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26A^2
• XLogP3: 2.1

Experimental Properties

• Density: 0.9366
• Melting Point: 143°C (estimate)
• Boiling Point: 230.33°C (estimate)
• Flash Point: 93.8ºC
• Refractive Index: 1.5123 (estimate)
• LogP: 3.18680